Cas no 1959556-32-1 (4-hydrazinyl-1-phenyl-1H-pyrazole)

• Product Name: 4-hydrazinyl-1-phenyl-1H-pyrazole
• CAS No: 1959556-32-1
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 6414775
• PubChem ID: 130431056
• Update Time: 2025-06-12

4-hydrazinyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-hydrazinyl-1-phenyl-1H-pyrazole
• 1H-Pyrazole, 4-hydrazinyl-1-phenyl-
• SCHEMBL19358349
• EN300-1862992
• 1959556-32-1

• Inchi： 1S/C9H10N4/c10-12-8-6-11-13(7-8)9-4-2-1-3-5-9/h1-7,12H,10H2
• InChI Key： XCKQYRVGZCOSLB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(NN)C=N1

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 374.6±15.0 °C(Predicted)
• pka: 4?+-.0.11(Predicted)

Additional information on 4-hydrazinyl-1-phenyl-1H-pyrazole

Introduction to 4-Hydrazinyl-1-Phenyl-1H-Pyrazole (CAS No. 1959556-32-1)

4-Hydrazinyl-1-phenyl-1H-pyrazole (CAS No. 1959556-32-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The compound's molecular formula is C₉H₁₀N₄, and it possesses a molecular weight of 174.20 g/mol. Its structural composition includes a pyrazole ring with a hydrazine substituent and a phenyl group, which contribute to its chemical reactivity and biological activity.

The pyrazole ring is a well-known heterocyclic structure that is widely used in the design of pharmaceuticals due to its ability to form hydrogen bonds and its stability under various conditions. The presence of the hydrazine group adds further reactivity, making 4-hydrazinyl-1-phenyl-1H-pyrazole an attractive candidate for the synthesis of more complex molecules. The phenyl group, on the other hand, enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins.

Recent studies have explored the potential of 4-hydrazinyl-1-phenyl-1H-pyrazole as a scaffold for the development of new drugs. One notable application is in the field of anticancer research. A study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 4-hydrazinyl-1-phenyl-1H-pyrazole exhibited potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The researchers found that these derivatives could selectively inhibit the growth of cancer cells while showing minimal toxicity to normal cells, making them promising candidates for further preclinical and clinical evaluation.

In addition to its anticancer properties, 4-hydrazinyl-1-phenyl-1H-pyrazole has also been investigated for its potential as an anti-inflammatory agent. A study published in the European Journal of Medicinal Chemistry in 2022 demonstrated that certain derivatives of this compound could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-hydrazinyl-1-phenyl-1H-pyrazole could be developed into new anti-inflammatory drugs for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 4-hydrazinyl-1-phenyl-1H-pyrazole is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound and its derivatives. One such method involves the reaction of phenylhydrazine with an appropriate pyrazole precursor under mild conditions. This approach allows for the facile introduction of various functional groups, enabling the synthesis of a wide range of structurally diverse compounds with tailored biological activities.

The pharmacokinetic properties of 4-hydrazinyl-1-phenyl-1H-pyrazole have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a successful drug candidate. Furthermore, its low toxicity profile makes it an attractive starting point for drug development.

In conclusion, 4-hydrazinyl-1-phenyl-1H-pyrazole (CAS No. 1959556-32-1) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, coupled with its diverse biological activities and synthetic accessibility, make it a valuable scaffold for the development of new therapeutic agents. Ongoing research continues to explore its potential applications in areas such as oncology and inflammation, highlighting its significance in modern pharmaceutical research.